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Compound of Interest

Compound Name: 5-Chloro-2-mercaptobenzoxazole

Cat. No.: B1348873

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of 5-Chloro-2-mercaptobenzoxazole, ensuring

laboratory safety and operational integrity.

This document provides immediate and essential safety protocols, operational plans, and

disposal procedures for 5-Chloro-2-mercaptobenzoxazole. Adherence to these guidelines is

critical to mitigate risks and ensure a safe laboratory environment.

Hazard Identification and Classification

5-Chloro-2-mercaptobenzoxazole is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1][2]

Causes skin irritation (Skin irritation, Category 2)[1][2]

Causes serious eye irritation (Eye irritation, Category 2)[1][2]

May cause respiratory irritation (Specific target organ toxicity — single exposure, Category 3)

[1][]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
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Strict adherence to PPE protocols is mandatory when handling 5-Chloro-2-

mercaptobenzoxazole. The following equipment must be utilized to prevent exposure.

Protection Type

Specific Equipment

Standard/Notes

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.

Must conform to EN 166 (EU)
or NIOSH (US) standards.[1]

Skin Protection

Chemical-impermeable gloves
and fire/flame resistant and

impervious clothing.

Wear appropriate protective
gloves and clothing to prevent

skin exposure.[1][3]

Use if exposure limits are
exceeded or if irritation or other
symptoms are experienced.[1]
A NIOSH/MSHA or European
Standard EN 149 approved

Respiratory Protection A full-face respirator.

respirator is recommended.[3]

Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural workflow for the safe handling and use of 5-Chloro-2-
mercaptobenzoxazole in a laboratory setting.

Preparation and Engineering Controls

o Ventilation: Always handle in a well-ventilated place.[1] Facilities should be equipped with an
eyewash station and a safety shower.[3]

e Ignition Sources: Remove all sources of ignition before handling.[1]

» PPE Donning: Before beginning any work, ensure all required PPE is correctly worn.

Handling the Compound

e Avoid Dust Formation: Minimize the generation and accumulation of dust.[1][3]
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e Avoid Contact: Prevent contact with skin and eyes.[1] Avoid breathing mist, gas, or vapors.[1]

e Personal Hygiene: Do not eat, drink, or smoke when using this product.[1] Wash hands
thoroughly after handling.[1][4]

Storage

o Container: Store in a tightly closed container.[1][3]

» Conditions: Keep in a dry, cool, and well-ventilated place.[1][5] Store locked up.[1] Some
sources recommend storage at 0-8 °C or 10-25°C.[6]

e Incompatibilities: Store away from strong oxidizing agents.[3]

Emergency and Disposal Plan

Immediate and appropriate response to spills, exposure, and waste disposal is critical.

First-Aid Measures

Exposure Route First-Aid Procedure

Get medical help.[1] Rinse mouth.[1] Do NOT

induce vomiting.[3]

If Swallowed

Wash with plenty of water.[1] If skin irritation
occurs, get medical help.[1] Take off

If on Skin ) ) )
contaminated clothing and wash it before reuse.

[1]

Rinse cautiously with water for several minutes.
If in Eyes Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

Remove person to fresh air and keep
If Inhaled comfortable for breathing.[1] Get medical help if

you feel unwell.[1]

Accidental Release Measures
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o Evacuate: Evacuate personnel to safe areas and keep people away from and upwind of the
spill/leak.[1]

» Ventilate: Ensure adequate ventilation.[1]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[1]

¢ Clean-up: Collect and arrange for disposal. Keep the chemical in suitable, closed containers
for disposal.[1] Use spark-proof tools and explosion-proof equipment.[1]

Disposal Plan

o Waste Classification: Dispose of contents/container to an appropriate treatment and disposal
facility in accordance with applicable laws and regulations, and product characteristics at the
time of disposal.[1] Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste and consult local, regional, and national
hazardous waste regulations.[4]

o Container Disposal: Dispose of as unused product.

Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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